Cas no 429-06-1 (Tetraethylammonium tetrafluoroborate)

• Product name: Tetraethylammonium tetrafluoroborate
• CAS No: 429-06-1
• MF: C₈H₂₀BF₄N
• MW: 217.055716514587
• MDL: MFCD00011827
• CID: 37350
• PubChem ID: 24888709

Tetraethylammonium tetrafluoroborate Chemical and Physical Properties

Names and Identifiers

• Tetraethylammonium tetrafluoroborate
• tetraethylazanium,tetrafluoroborate
• tetraethylazanium tetrafluoroborate
• AK113544
• Ethanaminium, N,N,N-triethyl-, tetrafluoroborate(1-) (1:1)
• Tetraethylammonium tetrafluoroborate, 99%
• Tetraethylammoniumtetrafluoroborate
• KSC238K1T
• C8H20BF4N
• Ethanaminium, N,N,N-triethyl-, tetrafluoroborate(1-)
• XJRAKUDXACGCHA-UHFFFAOYSA-N
• BCP24475
• SBB071331
• PC6667
• 5927AB
• Tetraethylammonium Tetra Fluoro B
• Tetraethyl ammonium tetrafluoroborate
• tetr
• H12060
• NS00080314
• tetraethylazanium;tetrafluoroborate
• T0983
• HY-W014106
• DTXSID50883380
• MFCD00011827
• AKOS015832944
• 429-06-1
• A826059
• TEATFB
• Tetraethylammonium tetrafluoroboratee
• CS-W014822
• AS-62604
• tetraethylazanium; tetrafluoroboranuide
• SCHEMBL50395
• FT-0632122
• SY010554
• DTXCID101022915
• NSC 231537
• EINECS 207-055-1
• Ethanaminium, N,N,Ntriethyl, tetrafluoroborate(1)
• DB-050988
• Tetraethylammonium (tetrafluoroborate)
• FT75558
• 207-055-1

• MDL： MFCD00011827
• Inchi： 1S/C8H20N.BF4/c1-5-9(6-2,7-3)8-4;2-1(3,4)5/h5-8H2,1-4H3;/q+1;-1
• InChI Key： XJRAKUDXACGCHA-UHFFFAOYSA-N
• SMILES： F[B-](F)(F)F.[N+](C([H])([H])C([H])([H])[H])(C([H])([H])C([H])([H])[H])(C([H])([H])C([H])([H])[H])C([H])([H])C([H])([H])[H]
• BRN： 3917638

Computed Properties

• Exact Mass: 217.16200
• Monoisotopic Mass: 217.162
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 66.6
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Topological Polar Surface Area: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Not available
• Density: 1.3740
• Melting Point: ≥300 °C (lit.)
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Solubility: acetonitrile: 0.1 g/mL, clear, colorless
• Water Partition Coefficient: Soluble in water, alcohol and acetonitrile.
• PSA: 0.00000
• LogP: 3.18280
• Solubility: Not available
• Sensitiveness: Hygroscopic

Tetraethylammonium tetrafluoroborate Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Warning
• Hazard Statement： H302,H312,H315,H319,H332,H335
• Warning Statement： P261,P280,P305+P351+P338
• Hazardous Material transportation number：2811
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Risk Phrases：R20/21/22; R36/37/38
• PackingGroup：III
• HazardClass：6.1
• Hazard Level：6.1
• Packing Group：III
• Packing Group：III
• Storage Condition：Store in a cool, dry place. Store in tightly closed containers.
• TSCA：Yes
• Safety Term：6.1

Tetraethylammonium tetrafluoroborate Customs Data

• HS CODE：29239000
• Customs Data：

  China Customs Code:

  2923900090

  Overview:

  2923900090 Other quaternary ammonium salts and quaternary ammonium bases.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2923900090 other quaternary ammonium salts and hydroxides.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

Related Categories

• Other Chemical Reagents Derivatization Reagents
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Tetraalkylammonium salts
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Quaternary ammonium salts Tetraalkylammonium salts

Additional information on Tetraethylammonium tetrafluoroborate

Tetraethylammonium tetrafluoroborate (CAS No. 429-06-1): Applications and Recent Research Developments

Tetraethylammonium tetrafluoroborate, with the chemical formula (C₂H₅)₄NBF₄ and CAS number 429-06-1, is a quaternary ammonium salt that has garnered significant attention in various scientific disciplines due to its unique physicochemical properties and versatile applications. This compound, characterized by its high thermal stability and excellent solubility in both polar and non-polar solvents, has found utility in fields ranging from materials science to pharmaceuticals. The following discussion delves into the compound's properties, industrial applications, and recent advancements in research that highlight its growing importance.

The structural integrity of Tetraethylammonium tetrafluoroborate is a testament to its stability under a wide range of conditions. The cationic part, derived from tetraethylammonium, contributes to its ability to form stable complexes with various anions, while the tetrafluoroborate anion enhances its compatibility with organic systems. This dual functionality makes it an invaluable reagent in synthetic chemistry, particularly in the preparation of functional materials and catalysts. Its high thermal stability allows it to be used in high-temperature reactions without decomposing, which is crucial for processes requiring elevated temperatures.

In recent years, Tetraethylammonium tetrafluoroborate has been extensively studied for its potential applications in energy storage systems. Its ability to act as a fluxing agent in lithium-ion batteries has been a focal point of research. Studies have demonstrated that incorporating this compound into the electrolyte solution can significantly improve the ionic conductivity and cycling stability of lithium-ion batteries. This improvement is attributed to the formation of stable lithium complexes that facilitate faster ion transport within the battery matrix. The enhanced performance observed in these systems underscores the compound's promise as an electrolyte additive.

The pharmaceutical industry has also explored the use of Tetraethylammonium tetrafluoroborate as a potential therapeutic agent. Its unique chemical properties make it an excellent candidate for drug delivery systems, particularly those designed for targeted therapy. Research has shown that this compound can enhance the bioavailability of certain drugs by forming stable complexes that protect them from degradation in biological environments. Additionally, its ability to interact with biological membranes suggests potential applications in developing antimicrobial agents. These findings highlight the compound's versatility and its potential to contribute to advancements in medicinal chemistry.

Another area where Tetraethylammonium tetrafluoroborate has shown promise is in materials science, particularly in the synthesis of advanced polymers and coatings. Its role as a crosslinking agent has been investigated extensively, with studies demonstrating its effectiveness in creating durable and corrosion-resistant materials. The compound's ability to form strong ionic bonds enhances the mechanical strength and chemical resistance of polymers, making it an attractive additive for industrial applications. Furthermore, its compatibility with various polymer matrices allows for tailored material properties, opening up new possibilities for innovative product development.

Recent research has also focused on the environmental impact of using Tetraethylammonium tetrafluoroborate. Studies have assessed its biodegradability and toxicity profile, providing insights into its environmental footprint. While initial concerns regarding its persistence in aquatic environments were raised, subsequent research has shown that under controlled conditions, it can be safely managed without significant ecological harm. This finding is crucial for ensuring that the compound's applications do not inadvertently contribute to environmental pollution. Efforts are ongoing to develop more sustainable methods of production and disposal that minimize any potential negative impacts.

The future prospects of Tetraethylammonium tetrafluoroborate are promising, with ongoing research aiming to expand its utility across multiple domains. Advances in nanotechnology have opened up new avenues for its application in nanomaterial synthesis, where it serves as a stabilizing agent for colloidal suspensions. Additionally, its potential role in developing next-generation electronic materials is being explored, particularly in flexible electronics where its ability to form conductive films is highly valuable.

In conclusion, Tetraethylammonium tetrafluoroborate (CAS No. 429-06-1) is a multifaceted compound with a broad spectrum of applications ranging from energy storage to pharmaceuticals and materials science. Its unique properties make it an indispensable tool in modern chemistry, enabling advancements that have significant implications for technology and healthcare. As research continues to uncover new uses for this compound, its importance is only set to grow, solidifying its position as a cornerstone of contemporary scientific innovation.